Cas no 1805429-38-2 (Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate)

• Product Name: Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate
• CAS No: 1805429-38-2
• MF: C₉H₇ClF₂INO₂
• MW: 361.511660814285
• CID: 4895417
• Update Time: 2025-10-29

Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate

• Inchi： 1S/C9H7ClF2INO2/c1-16-9(15)5-3-14-7(8(11)12)4(2-10)6(5)13/h3,8H,2H2,1H3
• InChI Key： BKQPLQQYKFPPQF-UHFFFAOYSA-N
• SMILES： IC1C(C(=O)OC)=CN=C(C(F)F)C=1CCl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 258
• XLogP3: 2.4
• Topological Polar Surface Area: 39.2

Additional information on Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate

Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate: A Comprehensive Overview

Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate, identified by the CAS number 1805429-38-2, is a highly specialized organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely recognized for their versatility in synthetic chemistry and their role in drug discovery. The structure of this compound is characterized by a pyridine ring substituted with several functional groups, including a methyl ester at the 5-position, a chloromethyl group at the 3-position, a difluoromethyl group at the 2-position, and an iodine atom at the 4-position. These substituents confer unique electronic and steric properties to the molecule, making it an intriguing subject for both academic and industrial research.

The synthesis of Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate typically involves multi-step organic reactions, often utilizing advanced methodologies such as Suzuki-Miyaura coupling or other cross-coupling reactions. The presence of halogen atoms (chlorine and iodine) in the molecule makes it amenable to various nucleophilic substitution reactions, which are pivotal in constructing complex molecular architectures. Recent advancements in catalytic systems have further streamlined the synthesis of such compounds, enhancing their accessibility for large-scale production.

In terms of applications, this compound has garnered significant attention in the field of medicinal chemistry. Its unique substitution pattern allows for fine-tuning of pharmacokinetic properties, such as bioavailability and metabolic stability. For instance, studies have shown that analogs of this compound exhibit promising activity against certain enzyme targets implicated in neurodegenerative diseases. The presence of electron-withdrawing groups like the difluoromethyl and chloromethyl substituents enhances the molecule's ability to interact with biological targets through hydrogen bonding and other non-covalent interactions.

Moreover, Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate has been explored as a potential precursor in the synthesis of advanced materials. Its pyridine core can serve as a building block for constructing coordination polymers or metal-organic frameworks (MOFs), which are highly sought after for their applications in gas storage, catalysis, and sensing technologies. The iodine substituent at the 4-position is particularly advantageous for such applications, as it can facilitate metal coordination through its high polarizability.

Recent research has also highlighted the potential of this compound in photovoltaic applications. The electronic properties imparted by its substituents make it a candidate for use in dye-sensitized solar cells (DSSCs), where it can act as a sensitizer to enhance light absorption and charge transfer efficiency. Studies have demonstrated that slight modifications to the substituent pattern can significantly influence these properties, underscoring the importance of precise synthetic control.

In conclusion, Methyl 3-(chloromethyl)-2-(difluoromethyl)-4-iodopyridine-5-carboxylate (CAS No. 1805429-38-2) is a multifaceted compound with diverse applications across chemistry and materials science. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in drug discovery, materials synthesis, and energy technologies. As ongoing studies continue to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in both academic and industrial settings.